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Compound of Interest

Compound Name: 1-Propylfluoranthene

Cat. No.: B15466964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the commercial availability and procurement of the 1-
propylfluoranthene analytical standard. Investigations into major chemical supplier catalogs

indicate that 1-propylfluoranthene is not offered as a stock item or certified reference

material. Therefore, researchers requiring this compound must rely on custom synthesis

services. This document provides a summary of potential synthesis providers and a detailed,

representative protocol for its laboratory synthesis.

Commercial Availability and Procurement
As of late 2025, 1-propylfluoranthene is not available as an off-the-shelf product.

Procurement necessitates a custom synthesis request from a specialized chemical

manufacturing company. These services typically involve consultation, quotation, synthesis,

purification, and analytical verification of the final compound.

The following table summarizes companies that offer custom synthesis of complex organic

molecules, including polycyclic aromatic hydrocarbons (PAHs).
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Company Name
Specialization /
Relevant Services

Scale Notes

BOC Sciences

Custom synthesis of

aromatic

hydrocarbons, PAHs,

reference standards,

and metabolites.[1]

mg to kg

Offers comprehensive

services from route

design to full-scale

production and

analytical support.[1]

Enamine

Custom synthesis of a

wide variety of organic

compounds, including

scaffolds and

reference compounds.

mg to kg

Provides a quote and

synthetic scheme

upon evaluation of the

request.[2]

Tocris Bioscience

High-purity, complex

organic molecule

synthesis, including

specialized and rare

organics.

mg to kg

Employs PhD-

qualified chemists for

route development

and synthesis.[3]

Aurora Fine

Chemicals

Custom organic

synthesis for drug

discovery and

research, specializing

in complex, multi-step

syntheses.

N/A

Focuses on providing

competitive pricing

and fast delivery for

custom projects.[4]

The general workflow for procuring a custom-synthesized standard is outlined in the diagram

below.
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Identify Need for
1-Propylfluoranthene Standard

Select & Contact
Custom Synthesis Vendor(s)

Submit Synthesis Request
(Structure, Purity, Quantity)

Vendor Technical Review
& Feasibility Analysis

Receive & Approve Quote
(Timeline, Cost, Deliverables)

Vendor Performs Synthesis,
Purification & QC Analysis

Receive Compound & 
Certificate of Analysis (CoA)

Internal Verification
& Use in Research
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Step 1: Friedel-Crafts Acylation

Step 2: Clemmensen Reduction

Fluoranthene

Intermediate:
1-Propionylfluoranthene

 Electrophilic
Aromatic Substitution 

Propionyl Chloride

 Electrophilic
Aromatic Substitution 

Catalyst
(AlCl3)

 Electrophilic
Aromatic Substitution 

Final Product:
1-Propylfluoranthene

 Carbonyl
Reduction 

Zinc Amalgam
(Zn(Hg))

 Carbonyl
Reduction 

Hydrochloric Acid
(HCl)

 Carbonyl
Reduction 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Sourcing and Synthesis of 1-
Propylfluoranthene Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15466964#commercial-availability-of-1-
propylfluoranthene-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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